Cas no 2229143-01-3 (3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine)

• Product Name: 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine
• CAS No: 2229143-01-3
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 6196274
• PubChem ID: 165681348
• Update Time: 2025-10-29

3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine
• 2229143-01-3
• EN300-1919770

• Inchi： 1S/C13H19BrN2/c1-11(10-14)12-6-5-7-15-13(12)16-8-3-2-4-9-16/h5-7,11H,2-4,8-10H2,1H3
• InChI Key： KCISFVVRYHPTCW-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CC=CN=C1N1CCCCC1

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine

Recent Advances in the Study of 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine (CAS: 2229143-01-3)

In recent years, the compound 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine (CAS: 2229143-01-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromoalkyl and piperidine substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine to enhance its pharmacological profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also explored structure-activity relationships (SAR), revealing that the bromoalkyl moiety is critical for binding affinity to specific kinase targets, while the piperidine ring contributes to metabolic stability and blood-brain barrier penetration.

In vitro and in vivo evaluations of 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine have demonstrated its efficacy as a potent inhibitor of several kinases implicated in cancer and neurodegenerative diseases. Notably, a preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits nanomolar inhibitory activity against a subset of tyrosine kinases, with promising selectivity profiles. Additionally, its ability to modulate neurotransmitter receptors in the CNS has sparked interest in its potential for treating psychiatric disorders such as schizophrenia and depression.

Despite these advancements, challenges remain in the clinical translation of 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine. Pharmacokinetic studies indicate that while the compound has favorable absorption and distribution properties, its metabolism in the liver requires further optimization to reduce potential toxicity. Ongoing research is exploring prodrug strategies and formulation technologies to mitigate these issues. Furthermore, collaborations between academic institutions and pharmaceutical companies are underway to advance this compound into early-phase clinical trials, with preliminary results expected in the next two years.

In conclusion, 3-(1-bromopropan-2-yl)-2-(piperidin-1-yl)pyridine (CAS: 2229143-01-3) represents a promising scaffold for drug development, with applications spanning oncology and CNS disorders. Continued research into its mechanism of action, synthetic optimization, and safety profile will be crucial for realizing its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside.